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Compound of Interest

Compound Name: Ipconazole

Cat. No.: B053594

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Ipconazole's performance against other
leading fungicides in various agricultural systems. The information is supported by
experimental data to aid in research and development decisions.

Ipconazole is a broad-spectrum triazole fungicide primarily used as a seed treatment. Its mode
of action is the inhibition of ergosterol biosynthesis, a critical component of the fungal cell
membrane, by targeting the lanosterol 14a-demethylase enzyme.[1] This systemic fungicide is
effective against a wide range of seed- and soil-borne pathogens across major crops, including
cereals, corn, and soybeans.[1][2]

Performance Data: A Comparative Analysis

The following tables summarize the efficacy of Ipconazole in controlling key agricultural
diseases compared to other fungicidal treatments.

Cereal Crops (Wheat and Barley)

Ipconazole demonstrates high efficacy against major seed-borne diseases in wheat and
barley, often performing equivalently or superiorly to other standard treatments.

Table 1: Efficacy of Ipconazole against Common Bunt (Tilletia caries) in Wheat
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Fungicide Treatment

Application Rate (g a.i./100
kg seed)

Disease Control (%)

Ipconazole

2

99.4 - 100

Prothioconazole

Standard Rate

Equivalent to Ipconazole

Fludioxonil/Difenoconazole

Standard Rate

Equivalent to Ipconazole

Tebuconazole/Triazoxide/Imida

cloprid

Standard Rate

Less effective than Ipconazole
in some trials

Source: Data compiled from field trials.[1]

Table 2: Efficacy of Ipconazole against Loose Smut (Ustilago nuda) in Barley

Fungicide Treatment

Application Rate (g a.i./100
kg seed)

Disease Control (%)

Ipconazole

~100 (complete or almost

complete control)

Prothioconazole

Standard Rate

Less effective than Ipconazole

Carboxin/Thiram

Standard Rate

Less effective than Ipconazole

Source: Data from multiple trials in the UK and France.[1][3]

In studies on spring barley, there is clear evidence that the level of loose smut control from

Ipconazole is better than that of prothioconazole.[3]

Soybean

Ipconazole is also utilized in soybean seed treatments, often in combination with other

fungicides to broaden the spectrum of activity. Efficacy ratings against various soybean

seedling diseases have been established by the North Central Regional Committee on
Soybean Diseases (NCERA-137).
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Table 3: Efficacy Ratings of Ipconazole and Other Fungicides Against Soybean Seedling

Diseases
Fungicide ] ] ] . ]
- Pythium Phytophtho Rhizoctonia Fusarium Phomopsis
ctive
. spp. ra sojae solani spp. spp.
Ingredient
Ipconazole P NR F-G F-E G
Metalaxyl/Mef
E NR NR NR
enoxam
Carboxin U U G U U
Prothioconaz
NR NR G G G
ole
Tebuconazole NR NR F-G G F-G

Efficacy Categories: E=Excellent, VG=Very Good, G=Good, F=Fair, P=Poor, NR=Not
Recommended, U=Unknown.[4][5] Note: Ipconazole is often formulated with metalaxyl to
provide protection against oomycetes like Pythium and Phytophthora.[6][7]

Corn

While specific quantitative data from comparative trials in corn is less readily available in the
reviewed literature, Ipconazole is labeled for the control of seed- and soil-borne fungi in corn,
including Fusarium and Rhizoctonia species.[8] Its activity is noted to be particularly strong
against seed-borne Fusarium moniliforme in maize.[1]

Experimental Protocols

The data presented in this guide are derived from standardized experimental methodologies
designed to evaluate the efficacy of fungicidal seed treatments.

Seed Treatment Application

o Laboratory-Scale Treatment: For experimental purposes, seeds are typically treated using a
laboratory-scale batch treater (e.g., Rotogard R300).[1]
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o Formulation: The fungicide, such as Ipconazole 15 ME (microemulsion), is often pre-diluted
with water before application to ensure even coating.[1]

o Application Rates: Fungicides are applied at specified rates, for example, 1.5 g active
ingredient per 100 kg of wheat seed or 2 g active ingredient per 100 kg of barley seed for
Ipconazole.[1]

Efficacy Evaluation in Field Trials

o Experimental Design: Field trials are typically conducted using a randomized complete block
design with multiple replications (commonly four) to ensure statistical validity.

e Plot Size: Small plots, for instance, 1.4-2 meters by 6-12 meters, are used for each
treatment.[1]

 Inoculum: Trials utilize seed lots naturally or artificially infected with the target pathogen to
ensure disease pressure.

e Assessments:

o Seedling Emergence and Vigor: Plant stand counts and vigor ratings are taken at early
growth stages to assess for any phytotoxicity or growth enhancement effects of the seed
treatment.

o Disease Incidence/Severity: The percentage of infected plants or the severity of disease
symptoms is recorded at appropriate growth stages. For example, for loose smut in barley,
the number of smutted heads is counted.

o Yield: Final grain yield is often measured to determine the economic benefit of the
fungicide treatment.

Greenhouse and Laboratory Assays

» Germination Tests: Standard germination tests, such as the rolled paper towel method, are
used to assess the effect of the fungicide on seed viability.[1]

 Vigor Tests: Cold tests are employed to measure seed vigor, where treated seeds are
planted in soil and subjected to a period of low temperature before being moved to optimal
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growing conditions.[9]

» Controlled Inoculation: In a greenhouse setting, plants are grown from treated seeds in
sterilized soil and then artificially inoculated with the pathogen to evaluate the protective and
curative activity of the fungicide under controlled environmental conditions.

Mandatory Visualizations
Ergosterol Biosynthesis Pathway Inhibition by
Ipconazole

The primary mode of action for Ipconazole and other triazole fungicides is the disruption of the
ergosterol biosynthesis pathway, which is essential for the formation of functional fungal cell
membranes. This is achieved through the inhibition of the enzyme lanosterol 14a-demethylase
(CYP51).

Acetyl-CoA l—?

Squalene I—)| Lanosterol |
T
1

Ipconazole

Lanosterol 14a-demethylase Demethylation Fungal Cell
(CYP51/ Ergllp) Membrane Integrity

P
(Triazole Fungicide)

Click to download full resolution via product page

Caption: Inhibition of the ergosterol biosynthesis pathway by Ipconazole.

Experimental Workflow for Fungicide Efficacy Trial

The following diagram illustrates a typical workflow for conducting a field trial to evaluate the
efficacy of a seed treatment fungicide like Ipconazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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